Cas no 2680747-65-1 (2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid
• CAS No: 2680747-65-1
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5648532
• PubChem ID: 165942240
• Update Time: 2025-05-20

2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid
• 2680747-65-1
• EN300-28274478
• 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C9H11N3O4/c1-2-5-16-9(15)10-7-3-4-12(11-7)6-8(13)14/h2-4H,1,5-6H2,(H,13,14)(H,10,11,15)
• InChI Key： IFWJEEYIKLBEDB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CN(CC(=O)O)N=1)=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid (CAS No. 2680747-65-1)

2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680747-65-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including an amide linkage, an ester moiety, and a carboxylic acid group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid features a pyrazole ring substituted at the 3-position with an amide group, which is further connected to a propenyl ether. The carboxylic acid functionality at the 1-position of the pyrazole ring not only contributes to its solubility in polar solvents but also provides a site for further derivatization. This structural complexity suggests that the compound may exhibit unique interactions with biological targets, making it an attractive subject for investigation in drug discovery programs.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as scaffolds for various therapeutic agents. Pyrazoles are known to possess anti-inflammatory, antimicrobial, antiviral, and anticancer properties, among others. The specific modifications present in 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid may enhance its pharmacological profile, potentially leading to the development of novel drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The amide and ester functionalities can be readily modified through various chemical reactions, such as hydrolysis, amidation, or coupling reactions, allowing chemists to tailor the structure for specific biological activities. This flexibility makes 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid a valuable tool in medicinal chemistry.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, researchers have explored pyrazole-based compounds as inhibitors of enzymes involved in cancer progression and inflammation. The structural features of 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid align well with these efforts, as they provide a framework that can be optimized for target specificity and drug-like properties.

The synthesis of 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the pyrazole core, functionalization at the 3-position with an amide group, and introduction of the propenyl ether moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

The pharmacokinetic properties of this compound are also of great interest. Factors such as solubility, stability, and metabolic degradation pathways must be carefully evaluated to determine its suitability for therapeutic use. Computational modeling and experimental studies can provide insights into how 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid behaves within biological systems.

In conclusion, 2-(3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazol-1-yl)acetic acid (CAS No. 2680747-65-1) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compound worthy of continued investigation. As synthetic methods improve and our understanding of biological targets advances, this molecule may play a significant role in the discovery and development of new therapeutic agents.